Cas no 165689-42-9 (Heterophyllin C (9CI))

• Product Name: Heterophyllin C (9CI)
• CAS No: 165689-42-9
• MF: C₃₆H₆₁N₇O₇
• MW: 703.912249326706
• CID: 224596
• Update Time: 2024-03-01

Heterophyllin C (9CI) Chemical and Physical Properties

Names and Identifiers

• Heterophyllin C (9CI)
• Cyclo(glycyl-L-prolyl-L-isoleucyl-L-isoleucyl-L-prolyl-L-isoleucyl-L-leucyl)
• Heterophyllin C
• CID 102079407

• Inchi： 1S/C36H61N7O7/c1-9-21(6)28-34(48)38-24(18-20(4)5)31(45)37-19-27(44)42-16-12-14-25(42)32(46)40-29(22(7)10-2)35(49)41-30(23(8)11-3)36(50)43-17-13-15-26(43)33(47)39-28/h20-26,28-30H,9-19H2,1-8H3,(H,37,45)(H,38,48)(H,39,47)(H,40,46)(H,41,49)/t21-,22-,23-,24-,25-,26-,28-,29-,30-/m0/s1
• InChI Key： PRSVSKWIUBZYRH-GANOWBJCSA-N
• SMILES： O=C1[C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)NC([C@@H]2CCCN2C(CNC([C@H](CC(C)C)NC([C@H]([C@@H](C)CC)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1260
• Topological Polar Surface Area: 186

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 1029.4±65.0 °C(Predicted)
• pka: 13.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides